1-Decylpiperidine N-oxide

• CAS No.: 74493-19-9
• Molecular Formula: C15H31NO
• Molecular Weight: 241.41 g/mol
• IUPAC Name: 1-decyl-1-oxidopiperidin-1-ium
• InChI: InChI=1S/C15H31NO/c1-2-3-4-5-6-7-8-10-13-16(17)14-11-9-12-15-16/h2-15H2,1H3
• InChI Key: BPFOQVIYHIFVRD-UHFFFAOYSA-N
• SMILES: CCCCCCCCCC[N+]1(CCCCC1)[O-]
• Synonyms: 1-decylpiperidine N-oxide; deP-NO

Description

1-Decylpiperidine N-oxide (CAS 74493-19-9) is a synthetic alkylpiperidine derivative where the nitrogen atom in the piperidine ring is oxidized to form an N-oxide group. Its molecular formula is C₁₅H₃₁NO, with a molecular weight of 241.42 g/mol . The compound features a 10-carbon decyl chain attached to the piperidine ring, which confers significant lipophilicity, balanced by the polar N-oxide group. The synthesis of such alkylpiperidine N-oxide derivatives typically involves N-oxidation of alkylpiperidines using oxidizing agents like hydrogen peroxide, often catalyzed by acids such as phosphotungstic acid .

Chemical Reactions Analysis

Cytotoxic Activity

1-Decylpiperidine N-oxide exhibits concentration- and time-dependent inhibition of macromolecular synthesis in Ehrlich ascites carcinoma (EAC) cells . Key findings include:

• Inhibition of Nucleic Acid Synthesis :

  • Reduces incorporation of $^{14}\text{C}$-labeled adenine (DNA/RNA) and thymidine (DNA) by up to 70% at 100 μM .

  • Disrupts uridine (RNA) incorporation, suggesting interference with transcription or ribosomal function .

• Protein Synthesis Inhibition :

  • Suppresses $^{14}\text{C}$-valine incorporation into proteins by 50–60% at similar concentrations .

Structural Influence :

• Cytotoxicity correlates with alkyl chain length, peaking at $C_{12}-C_{15}$ . The decyl chain ($C_{10}$) balances lipophilicity and membrane permeability, enhancing cellular uptake.

Comparative Reactivity

Piperidine N-oxides differ from aromatic analogs (e.g., pyridine N-oxides) due to their saturated structure:

• Electrophilic Susceptibility : The N-oxide group increases electron density at nitrogen, but the absence of aromatic conjugation limits resonance stabilization .

• Nucleophilic Substitution : Less reactive than pyridine N-oxides, which undergo directed metallation or nitration .

Biochemical Interactions

1-Decylpiperidine N-oxide’s cytotoxicity may involve:

• Membrane Disruption : The amphiphilic structure interacts with lipid bilayers, compromising cellular integrity .

• Enzyme Inhibition : Potential binding to ATP-binding pockets or nucleic acid polymerases, though specific targets remain uncharacterized .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Key Properties
1-Decylpiperidine N-oxide	74493-19-9	C₁₅H₃₁NO	241.42	Moderate lipophilicity, surfactant
1-Tetradecylpiperidine N-oxide	53669-71-9	C₁₉H₃₉NO	297.53	High lipophilicity, micelle former
1-Hexadecylpiperidine N-oxide	53669-72-0	C₂₁H₄₃NO	325.58	Very high lipophilicity, low solubility

Piperidine vs. Pyridine N-Oxides

Pyridine 1-oxide (CAS 694-59-7, C₅H₅NO, MW: 95.10 g/mol) is a simpler aromatic N-oxide . Key contrasts with 1-Decylpiperidine N-oxide include:

• Ring Saturation : Piperidine (saturated) is more flexible and less reactive than pyridine (unsaturated).
• Lipophilicity : The decyl chain in 1-Decylpiperidine N-oxide drastically increases lipophilicity compared to pyridine N-oxide, which lacks alkyl substituents.
• Applications : Pyridine N-oxide derivatives are often used as intermediates in drug synthesis, while alkylpiperidine N-oxide derivatives may serve as surfactants or penetration enhancers due to their amphiphilicity.

Pharmacokinetic and Functional Comparisons

Sorafenib N-Oxide

In a pharmacokinetic study, sorafenib N-oxide demonstrated increased brain uptake (Cmax and AUC0–∞) compared to the parent drug sorafenib, despite its higher polarity. For 1-Decylpiperidine N-oxide, the long alkyl chain may further enhance brain uptake by counterbalancing the polarity of the N-oxide group, though this requires empirical validation.

Q & A

What experimental design considerations are critical for measuring 1-decylpiperidine N-oxide fluxes in heterogeneous soil systems?

Basic Research Question
To ensure accurate flux measurements, experimental designs must account for spatial variability and temporal dynamics. For example, linear mixed-effect (LME) models can statistically isolate landscape-specific effects (e.g., soil type) from land-use impacts . Key steps include:

• Stratified sampling to capture spatial heterogeneity.
• Logarithmic transformation of non-normal data (Shapiro–Wilk and Levene’s tests).
• Use of Fisher’s LSD test for post-hoc comparisons (α ≤ 0.05, with marginal significance at α ≤ 0.09 for high variability) .

How can researchers resolve contradictions in transporter-mediated uptake mechanisms of 1-decylpiperidine N-oxide?

Advanced Research Question
Contradictions often arise from assumptions about specific transporters (e.g., OCT1). Methodological solutions include:

• Comparative cell line studies : Use OCT1-expressing HEK293 cells vs. OCT1-deficient hepatoma cells (HepG2, Huh7) to isolate transporter roles .
• In vivo validation : Compare plasma and tissue concentrations in wild-type vs. Oct1-knockout mice .
• Multi-model analysis : Combine transporter screening with metabolomic profiling to identify compensatory pathways .

What safety protocols are essential for handling 1-decylpiperidine N-oxide in laboratory settings?

Basic Research Question
Safety protocols must address acute toxicity and reactivity risks:

• Personal protective equipment (PPE) : Nitrile gloves, lab coats, and safety goggles (H315/H319 hazards) .
• Ventilation : Use fume hoods to prevent inhalation (H332) .
• Deactivation : For peroxide-forming derivatives, submit deactivation requests to institutional EH&S departments, including PI and department administrator approvals .

How do structural modifications of the piperidine ring influence the stability and reactivity of 1-decylpiperidine N-oxide?

Advanced Research Question
Substituent effects on electron distribution and tautomerism can be evaluated via:

• Computational modeling : Density functional theory (DFT) to map electron density changes (e.g., 4-nitropyridine N-oxide studies) .
• Cytochrome P450 assays : Test N-oxygenation rates with substituted analogs (e.g., 6-chloro vs. 6-hydroxy derivatives) .
• Stability testing : Monitor peroxide formation under varying storage conditions (light, temperature) .

What analytical methods are recommended for characterizing 1-decylpiperidine N-oxide purity and degradation products?

Basic Research Question
Purity and degradation analysis require multi-modal approaches:

• Vacuum distillation : Purify liquid N-oxides to remove peroxides .
• Chromatography : Use HPLC-UV/ESI-MS for quantification and impurity profiling.
• Spectroscopy : ESR or NMR to detect radical intermediates (e.g., DMPO spin-trapping analogs) .

How can researchers design studies to assess the environmental persistence of 1-decylpiperidine N-oxide in aquatic systems?

Advanced Research Question
Persistence studies should integrate biotic/abiotic factors:

• Microcosm experiments : Measure half-life under varying pH, temperature, and microbial loads.
• Isotopic tracing : Use ¹⁵N-labeled analogs to track mineralization pathways .
• QSAR modeling : Predict degradation kinetics based on substituent electronegativity and hydrophobicity .

What statistical frameworks are optimal for analyzing time-series data on 1-decylpiperidine N-oxide bioaccumulation?

Advanced Research Question
Time-series analysis requires robust statistical frameworks:

• Generalized additive models (GAMs) : Model non-linear accumulation trends.
• Bayesian hierarchical models : Account for nested data structures (e.g., individual organisms within populations) .
• Power analysis : Predefine sample sizes to detect marginal effects (α = 0.09) in high-variability systems .

How can mechanistic studies differentiate between enzymatic and non-enzymatic pathways in 1-decylpiperidine N-oxide metabolism?

Advanced Research Question
Pathway differentiation methodologies:

• Enzyme inhibition assays : Use cytochrome P450 inhibitors (e.g., ketoconazole) to quantify enzymatic contributions .
• Radical scavengers : Add antioxidants (e.g., ascorbate) to test non-enzymatic oxidation .
• Isotope ratio mass spectrometry (IRMS) : Compare δ¹³C/δ¹⁵N signatures of metabolites from enzymatic vs. abiotic reactions .